Cas no 921537-17-9 (3,4-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921537-17-9
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6411050
• PubChem ID: 18570723
• Update Time: 2025-10-29

3,4-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• Benzenesulfonamide, N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-3,4-dimethyl-
• 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide
• AKOS024631998
• 3,4-dimethyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• SR-01000911435
• 921537-17-9
• SR-01000911435-1
• F2256-0133

• Inchi： 1S/C17H18N2O3S/c1-11-4-6-15(8-12(11)2)23(21,22)18-14-5-7-16-13(9-14)10-17(20)19(16)3/h4-9,18H,10H2,1-3H3
• InChI Key： HYFSRSPEEYEIDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(NC1C=CC2=C(C=1)CC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 592.4±60.0 °C(Predicted)
• pka: 7.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3,4-dimethyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

Compound CAS No. 921537-17-9: 3,4-Dimethyl-N-(1-Methyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)Benzene-1-Sulfonamide

The compound with CAS No. 921537-17-9, known as 3,4-Dimethyl-N-(1-Methyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)Benzene-1-Sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzene ring substituted with two methyl groups at the 3 and 4 positions and a sulfonamide group attached to the indole moiety. The indole ring system is further substituted with a methyl group at position 1 and an oxo group at position 2, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of such sulfonamide-containing compounds in drug discovery. The sulfonamide group is known for its ability to enhance bioavailability and stability in biological systems. In particular, the combination of the sulfonamide group with the indole ring system has shown promise in targeting specific protein kinases, which are critical in various cellular signaling pathways. This makes CAS No. 921537-17-9 a valuable candidate for further exploration in the development of kinase inhibitors.

The synthesis of this compound involves a multi-step process that includes the formation of the indole ring system and subsequent substitution reactions to introduce the sulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, 3,4-Dimethyl-N-(1-Methyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)Benzene-1-Sulfonamide has shown potential in treating various diseases associated with abnormal kinase activity. For instance, recent studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. This suggests that the compound could be a lead candidate for anti-cancer drug development.

Beyond its therapeutic potential, this compound also serves as a valuable tool in chemical research for studying the interactions between sulfonamides and indole derivatives. Its structure provides a unique opportunity to explore how different substituents on the benzene ring and indole system influence the overall properties of the molecule.

In conclusion, CAS No. 921537–17–9, or 3,4-Dimethyl-N-(((((((((((((